Cas no 1261459-96-4 (3-Chloro-2-fluoro-4-(2-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 3-Chloro-2-fluoro-4-(2-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261459-96-4
• MF: C₁₂H₆ClF₄NO
• MW: 291.628756046295
• CID: 4924876
• Update Time: 2025-10-29

3-Chloro-2-fluoro-4-(2-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-fluoro-4-(2-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H6ClF4NO/c13-10-8(5-6-18-11(10)14)7-3-1-2-4-9(7)19-12(15,16)17/h1-6H
• InChI Key： SOVGICNXVFAMNI-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CC=1C1C=CC=CC=1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 4.7
• Topological Polar Surface Area: 22.1

Additional information on 3-Chloro-2-fluoro-4-(2-(trifluoromethoxy)phenyl)pyridine

Introduction to 3-Chloro-2-fluoro-4-(2-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261459-96-4)

3-Chloro-2-fluoro-4-(2-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261459-96-4) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its pyridine core substituted with chloro, fluoro, and trifluoromethoxy functional groups, exhibits a unique structural framework that makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 3-Chloro-2-fluoro-4-(2-(trifluoromethoxy)phenyl)pyridine consists of a pyridine ring that is halogenated at the 3-position and 2-position, respectively, and bears a phenyl group at the 4-position, which is further modified with a trifluoromethoxy group. This arrangement of substituents imparts distinct electronic and steric properties to the molecule, making it an intriguing subject for synthetic chemists and biologists alike.

In recent years, there has been a surge in the interest of fluorinated pyridines as key structural motifs in pharmaceuticals due to their ability to modulate bioavailability, metabolic stability, and binding affinity. The presence of both chloro and fluoro substituents in 3-Chloro-2-fluoro-4-(2-(trifluoromethoxy)phenyl)pyridine suggests potential interactions with biological targets that could be exploited for therapeutic purposes. Specifically, the electron-withdrawing nature of these halogens can influence the electronic distribution across the molecule, thereby affecting its reactivity and biological activity.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting various disease-related pathways. For instance, studies have shown that pyridine derivatives can serve as scaffolds for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The specific substitution pattern of 3-Chloro-2-fluoro-4-(2-(trifluoromethoxy)phenyl)pyridine may allow it to interact with ATP-binding pockets or other catalytic sites on enzymes, thereby inhibiting their function.

Moreover, the trifluoromethoxy group attached to the phenyl ring introduces additional electronic complexity to the molecule. This group is known to enhance lipophilicity and metabolic stability, which are crucial factors for drug-like properties. The combination of these features makes 3-Chloro-2-fluoro-4-(2-(trifluoromethoxy)phenyl)pyridine a versatile building block for medicinal chemists seeking to design novel therapeutics.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 3-Chloro-2-fluoro-4-(2-(trifluoromethoxy)phenyl)pyridine with greater accuracy. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against several enzymes implicated in diseases such as cancer and neurodegeneration. These computational predictions provide a strong foundation for experimental validation and further optimization.

In addition to its potential as an enzyme inhibitor, 3-Chloro-2-fluoro-4-(2-(trifluoromethoxy)phenyl)pyridine has also been explored as a precursor for more complex molecules through functional group transformations. For example, the chloro substituent can be readily displaced by nucleophiles under mild conditions, allowing for the introduction of diverse pharmacophores. Similarly, the fluoro group can participate in metal-catalyzed cross-coupling reactions, enabling further diversification of the molecular structure.

The synthesis of 3-Chloro-2-fluoro-4-(2-(trifluoromethoxy)phenyl)pyridine presents an interesting challenge due to its multi-substituted pyridine core. However, modern synthetic methodologies have made significant strides in facilitating such complex constructions. Techniques such as palladium-catalyzed coupling reactions and transition-metal-mediated functionalizations have been employed to construct the desired framework efficiently. These advances not only enhance synthetic accessibility but also open up new avenues for structural diversification.

The pharmacological profile of 3-Chloro-2-fluoro-4-(2-(trifluoromethoxy)phenyl)pyridine is still under active investigation. Preliminary studies have indicated that this compound may exhibit selectivity towards certain biological targets over others, which could be critical for minimizing side effects in therapeutic applications. Further research is needed to fully elucidate its mechanism of action and potential therapeutic benefits.

Given its promising characteristics,3-Chloro-2-fluoro-4-(2-(trifluoromethoxy)phenyl)pyridine represents a valuable asset in the arsenal of pharmaceutical researchers. Its unique structural features offer opportunities for designing next-generation drugs with improved efficacy and reduced toxicity. As our understanding of molecular interactions continues to evolve,this compound will likely play an important role in future drug discovery efforts.